Cas no 463940-86-5 (2-(4-bromophenyl)pent-4-enenitrile)

• Product Name: 2-(4-bromophenyl)pent-4-enenitrile
• CAS No: 463940-86-5
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• MDL: MFCD30481240
• CID: 2359234
• PubChem ID: 53414247
• Update Time: 2025-04-21

2-(4-bromophenyl)pent-4-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)pent-4-enenitrile
• DTXSID60696807
• N11821
• SCHEMBL17109517
• 2-(4-bromophenyl)-4-pentenenitrile
• 463940-86-5
• MFCD30481240

• MDL： MFCD30481240
• Inchi： 1S/C11H10BrN/c1-2-3-10(8-13)9-4-6-11(12)7-5-9/h2,4-7,10H,1,3H2
• InChI Key： GYDVJVWUUSCAPC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C#N)CC=C

Computed Properties

• Exact Mass: 234.99966Da
• Monoisotopic Mass: 234.99966Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų